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Compound of Interest

Compound Name:
1,1,1,3,3-Pentamethyl-3-

octyldisiloxane

Cat. No.: B064404 Get Quote

An In-depth Technical Guide to 1,1,1,3,3-
Pentamethyl-3-octyldisiloxane
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical summary based on available Material Safety Data

Sheet (MSDS) information. No peer-reviewed experimental protocols or detailed toxicological

studies for this specific compound were identified in a comprehensive search of publicly

available literature. The information provided should be used for guidance and not as a

substitute for rigorous, experimentally validated data.

Chemical Identity and Properties
1,1,1,3,3-Pentamethyl-3-octyldisiloxane is a member of the siloxane family, characterized by

a backbone of alternating silicon and oxygen atoms. Its structure includes both methyl and a

longer octyl group attached to the silicon atoms, which imparts specific physicochemical

properties such as hydrophobicity and low volatility.[1]

Synonyms: n-Octylpentamethyldisiloxane[1][2] CAS Number: 180006-15-9[1][2]

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,1,1,3,3-Pentamethyl-3-octyldisiloxane
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Property Value

Molecular Formula C13H32OSi2

Molecular Weight 260.56 g/mol

Boiling Point Not Available

Specific Gravity/Density Not available

Hazard Symbols Xi (Irritant)

Risk Phrases 36 (Irritating to eyes)

Data sourced from Material Safety Data Sheet.[2]

Hazard Identification and Toxicology Summary
According to the available MSDS, 1,1,1,3,3-Pentamethyl-3-octyldisiloxane is classified as an

irritant.[2] The primary hazards are associated with eye irritation.[2] A detailed toxicological

profile, including LD50 or chronic exposure effects, is not available in the public domain.[2]

Hazard Summary:

Primary Route of Exposure: Eye contact.

Health Effects: Irritation to eyes.[2]

Hazard Symbols: Xi[2]

Risk Phrases: R36[2]

Due to the lack of comprehensive toxicological data, this compound should be handled with

care, assuming the potential for uncharacterized hazards.

Stability and Reactivity
Understanding the stability and reactivity of a compound is crucial for safe handling and

experimental design.
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Table 2: Stability and Reactivity Profile

Parameter Description

Chemical Stability
Stable at room temperature in closed containers

under normal storage and handling conditions.

Conditions to Avoid Incompatible materials, excess heat.

Incompatibilities Oxidizing agents.

Hazardous Decomposition
Carbon monoxide, carbon dioxide, silicon

dioxide.

Hazardous Polymerization Has not been reported.

Data sourced from Material Safety Data Sheet.[2]

Experimental Procedures: Handling, Storage, and
Emergency Protocols
While specific experimental protocols for the use of 1,1,1,3,3-Pentamethyl-3-octyldisiloxane
in research or drug development are not available, the following general procedures derived

from its MSDS should be strictly followed.

4.1 Handling and Storage Protocol

Proper handling and storage are paramount to ensure laboratory safety and maintain the

integrity of the chemical.

Storage: Store in a tightly closed container in a cool, dry place.

Handling:

Ensure adequate ventilation.

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.
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Wash thoroughly after handling.

4.2 Emergency and First Aid Protocol

In the event of accidental exposure, the following first aid measures should be taken

immediately.

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.

Skin: In case of contact, flush skin with plenty of water.

Ingestion: If swallowed, do not induce vomiting.

Inhalation: If inhaled, remove to fresh air.

In all cases of exposure, seek medical attention.

Workflow Diagrams
The following diagrams illustrate the logical flow for safe handling and in the event of an

accidental spill, based on the available safety data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Handling

Post-Handling

Assess Risks
(Review MSDS)

Don Personal Protective Equipment
(Gloves, Goggles)

Use in a Well-Ventilated Area

Handle Carefully to Avoid Contact

Store in Cool, Dry Place
in Tightly Sealed Container Wash Hands Thoroughly

Clean Work Area

Dispose of Waste Properly
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Spill Occurs

Evacuate Immediate Area if Necessary Control Ignition Sources

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Material
(e.g., sand, earth)

Collect Residue into a Suitable Container

Clean Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b064404?utm_src=pdf-body-img
https://www.benchchem.com/product/b064404?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CAS 180006-15-9: N-OCTYLPENTAMETHYLDISILOXANE | CymitQuimica
[cymitquimica.com]

2. 1,1,1,3,3-PENTAMETHYL-3-OCTYLDISILOXANE | CAS#:180006-15-9 | Chemsrc
[chemsrc.com]

To cite this document: BenchChem. [1,1,1,3,3-Pentamethyl-3-octyldisiloxane material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064404#1-1-1-3-3-pentamethyl-3-octyldisiloxane-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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